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Compound of Interest

Compound Name: 2,3,5-Triiodobenzaldehyde

Cat. No.: B1442791

For the researcher pioneering advancements in pharmaceutical development and complex
organic synthesis, the introduction of novel reagents is a constant. 2,3,5-
Triiodobenzaldehyde, a heavily substituted aromatic aldehyde, presents unique opportunities
in the design of new molecular architectures. However, its handling demands a meticulous and
informed approach to safety. This guide provides immediate, essential safety and logistical
information, moving beyond a simple checklist to instill a deep, causal understanding of the
necessary precautions. Our goal is to empower you, our scientific partners, with the knowledge
to handle this compound with the utmost confidence and safety.

Immediate Safety Profile: At-a-Glance Hazard
Assessment

While a comprehensive Safety Data Sheet (SDS) for 2,3,5-Triiodobenzaldehyde is not readily
available, we can construct a robust preliminary hazard assessment based on its structural
analogues, primarily 2,3,5-Triiodobenzoic acid, and the known reactivity of aromatic aldehydes
and halogenated organic compounds. Treat this compound with the caution warranted for a
substance with incompletely characterized toxicological properties.
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Hazard Category

Anticipated Risk & Rationale

Acute Oral Toxicity

Harmful if swallowed.[1][2] This is inferred from
data on 2,3,5-triiodobenzoic acid. The presence
of three heavy iodine atoms on the benzene ring
contributes significantly to the molecular weight

and may influence its biological activity.

Skin Irritation

Causes skin irritation.[3] Aromatic aldehydes
can be irritating to the skin. Prolonged or

repeated contact should be avoided.

Eye Irritation

Causes serious eye irritation.[1][3] Direct
contact with the eyes is likely to cause

significant irritation and potential damage.

Respiratory Irritation

May cause respiratory irritation. While specific
data is lacking, aromatic aldehydes as a class
can be irritants to the respiratory tract. Inhalation

of dust or vapors should be minimized.

Sensitization

Potential for skin sensitization.[4] Aromatic
aldehydes can react with proteins in the skin to
form imines (Schiff bases), a known molecular
initiating event for skin sensitization.[4] While
some aromatic aldehydes are non-sensitizers,
structurally similar compounds can show

moderate to strong sensitization potential.[4][5]

Reactivity

Stable under recommended storage conditions.
[6] Avoid strong acids, strong bases, and

sources of ignition.[6]

Environmental

No specific data available. As a halogenated
aromatic compound, it should be prevented from

entering drains or the environment.[7]

Personal Protective Equipment (PPE): Your First

Line of Defense
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A multi-layered approach to PPE is crucial when handling 2,3,5-Triiodobenzaldehyde. Each
component is selected to mitigate a specific, identified risk.

Core PPE Requirements

o Eye and Face Protection: Chemical safety goggles are mandatory.[6] For procedures with a
higher risk of splashing, such as transfers of larger quantities or reactions under pressure, a
full-face shield should be worn in addition to goggles.

o Skin and Body Protection: A standard laboratory coat is required. For handling larger
guantities, a chemically resistant apron or suit is recommended. Closed-toe shoes are
mandatory in any laboratory setting.

e Hand Protection: Given that this is an aromatic aldehyde, the choice of glove material is
critical.

o

Recommended: Butyl rubber gloves offer good protection against aldehydes.[8]

o Acceptable for Splash Protection: Nitrile gloves can be used for short-term splash
protection, but they should be changed immediately upon contact with the chemical.[9] Be
aware that nitrile has poor resistance to some aromatic hydrocarbons.[8][9]

o Not Recommended: Latex gloves are not recommended due to their poor resistance to
many organic chemicals.[10]

o Action Rationale: The selection of appropriate gloves is based on preventing skin irritation
and potential sensitization. Always inspect gloves for any signs of degradation or
perforation before use.

Respiratory Protection: Ensuring Clean Air

e Primary Engineering Control: All handling of 2,3,5-Triiodobenzaldehyde, including weighing
and transfers, should be conducted within a certified chemical fume hood. This is the most
effective way to minimize inhalation exposure.

o Secondary Respiratory Protection: In the rare event that a fume hood is not available or its
performance is questionable, a NIOSH-approved respirator with an organic vapor (OV)
cartridge is necessary.[11][12]
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o Cartridge Selection: An organic vapor cartridge (black color-coded) is appropriate for this
class of compound.[11][12] If the compound is being handled in a way that generates dust,
a particulate filter (e.g., P100, magenta color-coded) should be used in combination with
the OV cartridge.[11]

o Causality: The aldehyde functional group and the aromatic nature of the molecule
necessitate protection against organic vapors. The high molecular weight suggests it is a
solid at room temperature, making dust generation a possibility during handling.

Operational Plan: From Receipt to Reaction

A systematic workflow is essential for minimizing exposure and ensuring the integrity of your
experiment.
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3. Weighing
- Use anti-static weigh boat
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5. Decontamination
- Rinse all glassware with a suitable solvent
- Collect rinsate as halogenated waste

6. Doff PPE Correctly
- Remove gloves first
- Wash hands thoroughly

J
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Caption: Step-by-step workflow for handling 2,3,5-Triiodobenzaldehyde.

Disposal Plan: Responsible Stewardship

© 2025 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/product/b1442791?utm_src=pdf-body-img
https://www.benchchem.com/product/b1442791?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1442791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Proper disposal is a critical final step in the chemical handling lifecycle. As a halogenated
organic compound, 2,3,5-Triiodobenzaldehyde requires specific disposal procedures.

Waste Segregation and Collection

» Designated Waste Container: All solid waste contaminated with 2,3,5-Triiodobenzaldehyde,
including weigh boats, contaminated paper towels, and spent gloves, must be placed in a
designated, sealed, and clearly labeled hazardous waste container. The label should read
"Halogenated Organic Solid Waste" and list 2,3,5-Trilodobenzaldehyde as a constituent.

e Solvent Waste: Any solvent used to rinse glassware or in the reaction that contains this
compound must be collected in a separate "Halogenated Organic Liquid Waste" container.

o Rationale: Segregating halogenated waste from non-halogenated waste is crucial for proper
disposal and is often a regulatory requirement.[13] Improper mixing of waste streams can
lead to dangerous reactions and complicates the disposal process.

Disposal Procedure

o Follow your institution's specific guidelines for the disposal of hazardous chemical waste.

» Never dispose of 2,3,5-Triiodobenzaldehyde or its waste down the drain or in regular trash.
[14][15]

e Ensure waste containers are kept closed except when adding waste.

o Store waste containers in a designated, well-ventilated secondary containment area away
from incompatible materials.

By adhering to these detailed protocols, you can confidently and safely incorporate 2,3,5-
Triiodobenzaldehyde into your research, assured that you have taken the necessary steps to
protect yourself, your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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